Cas no 1421-80-3 (Benzo[k]benz[a]anthracen-3-ol)

• Product Name: Benzo[k]benz[a]anthracen-3-ol
• CAS No: 1421-80-3
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 145937
• PubChem ID: 164830
• Update Time: 2025-04-19

Benzo[k]benz[a]anthracen-3-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[k]benz[a]anthracen-3-ol
• 3-Hydroxydibenz(A,H)anthracene
• Dibenz(a,h)anthracen-3-ol
• DTXSID20931342
• 1421-80-3
• Benzo[k]tetraphen-3-ol
• 3-hydroxydibenzo[a,h]anthracene

• Inchi： 1S/C22H14O/c23-18-9-10-20-15(11-18)7-8-17-12-21-16(13-22(17)20)6-5-14-3-1-2-4-19(14)21/h1-13,23H
• InChI Key： NDIDAMUPHMYPTC-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CC1=CC3C4C=CC=CC=4C=CC=3C=C12

Computed Properties

• Exact Mass: 294.10452
• Monoisotopic Mass: 294.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.312
• Boiling Point: 581.7°C at 760 mmHg
• Flash Point: 276°C
• Refractive Index: 1.841
• PSA: 20.23